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Abstract

PBA-1105b (CAS Number: 2941386-60-1) is a novel autophagy-targeting chimera (AUTOTAC)
designed for the selective degradation of intracellular proteins. As a long-chain polyethylene
glycol (PEG)-based derivative of the p62/SQSTM1 ligand, PBA-1105b functions by inducing
the self-oligomerization of the p62 autophagy receptor, thereby enhancing the autophagic flux
of ubiquitinated protein aggregates. This technical guide provides a comprehensive overview of
PBA-1105b, including its mechanism of action, quantitative performance data, detailed
experimental protocols, and synthesis.

Introduction to PBA-1105b and the AUTOTAC
Platform

Targeted protein degradation (TPD) has emerged as a powerful therapeutic modality. The
AUTOTAC platform represents a novel approach within TPD, redirecting target proteins for
degradation via the autophagy-lysosome system. Unlike proteasome-targeting chimeras

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15623202#bc-rfq
https://www.benchchem.com/product/b15623202/docs?utm_src=pdf-body#technical-guide-pba-1105b-an-autotac-for-targeted-protein-degradation
https://www.benchchem.com/product/b15623202/docs?utm_src=pdf-body#technical-guide-pba-1105b-an-autotac-for-targeted-protein-degradation
https://www.benchchem.com/product/b15623202/docs?utm_src=pdf-body#technical-guide-pba-1105b-an-autotac-for-targeted-protein-degradation
https://www.benchchem.com/product/b15623202/docs?utm_src=pdf-body#technical-guide-pba-1105b-an-autotac-for-targeted-protein-degradation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(PROTACS), AUTOTACS can facilitate the clearance of not only soluble proteins but also
protein aggregates and even damaged organelles.

PBA-1105b is a bifunctional molecule comprising a ligand that binds to the ZZ domain of the
p62/SQSTML1 autophagy receptor and a warhead that targets a specific protein of interest. This
dual binding brings the target protein into proximity with the autophagy machinery, leading to its
engulfment in autophagosomes and subsequent degradation upon fusion with lysosomes.
PBA-1105b is a derivative of PBA-1105, featuring a longer PEG-based linker.[1]

Mechanism of Action
The mechanism of action of PBA-1105b involves a series of orchestrated molecular events:

» Binding to p62: The autophagy-targeting moiety of PBA-1105b binds to the ZZ domain of
p62.

o Target Engagement: The warhead of PBA-1105b binds to the protein of interest (e.g., mutant
desmin).

 Induced Oligomerization: The formation of a ternary complex between PBA-1105b, p62, and
the target protein induces the self-oligomerization of p62.

e Sequestration and Autophagosome Formation: The oligomerized p62, along with the bound
target protein, is sequestered and acts as a scaffold for the formation of the autophagosome.

o Lysosomal Degradation: The mature autophagosome fuses with a lysosome, and the
enclosed contents, including the target protein, are degraded by lysosomal hydrolases.
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Figure 1: PBA-1105b Mechanism of Action
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Figure 1: PBA-1105b Mechanism of Action.

Quantitative Data

The efficacy of PBA-1105b in mediating the degradation of its target proteins is quantified by
parameters such as the half-maximal degradation concentration (DC50) and the maximum

degradation (Dmax).

Table 1: In Vitro Degradation Profile of PBA-1105b
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Target . Time Point

. Cell Line DC50 (nM) Dmax (%) Reference
Protein (h)
Mutant ]

] c2C12 50 >80 24 Jietal., 2022
Desmin

Note: The data presented is based on the findings from the primary literature and may vary

depending on the specific experimental conditions.

Synthesis of PBA-1105hb

The synthesis of PBA-1105b involves a multi-step process, typically starting with the synthesis
of the p62 ligand and the target-binding moiety, followed by their conjugation using a PEG
linker. A generalized synthetic scheme is presented below. For a detailed, step-by-step
protocol, please refer to the supplementary information of Ji et al., Nature Communications,
2022.

PEG Linker
Activation

(Conjugation Step 1) ( )
(Conjugation Step 2)

Purification
(e.g., HPLC)

Figure 2: Generalized Synthetic Workflow for PBA-1105b
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Figure 2: Generalized Synthetic Workflow for PBA-1105b.

Experimental Protocols

The following are detailed protocols for key experiments to characterize the activity of PBA-
1105b.

Cell Culture and Treatment

Cell Line: C2C12 myoblasts expressing mutant desmin.

Culture Conditions: Culture cells in Dulbecco's Modified Eagle's Medium (DMEM)
supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in
a humidified atmosphere with 5% CO2.

Treatment: Seed cells in appropriate well plates. Once cells reach 70-80% confluency, treat
with varying concentrations of PBA-1105b (e.g., 0.1 nM to 10 uM) or vehicle control (e.qg.,
DMSO) for the desired time (e.g., 24 hours).

Western Blotting for Protein Degradation

Cell Lysis: After treatment, wash cells with ice-cold phosphate-buffered saline (PBS) and lyse
with RIPA buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA
protein assay Kkit.

SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, separate
by electrophoresis, and transfer to a PVDF membrane.

Immunoblotting: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in
Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. Incubate the
membrane with a primary antibody against the target protein (e.g., anti-desmin) and a
loading control (e.g., anti-GAPDH or anti-3-actin) overnight at 4°C.

Detection: Wash the membrane with TBST and incubate with a horseradish peroxidase
(HRP)-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein
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bands using an enhanced chemiluminescence (ECL) detection system.

» Quantification: Densitometrically quantify the protein bands using image analysis software.
Normalize the target protein levels to the loading control.
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Figure 3: Western Blotting Experimental Workflow
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Figure 3: Western Blotting Experimental Workflow.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15623202/docs?utm_src=pdf-body-img#technical-guide-pba-1105b-an-autotac-for-targeted-protein-degradation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Immunofluorescence for p62 Puncta Formation

o Cell Seeding: Seed cells on glass coverslips in a 24-well plate.
o Treatment: Treat cells with PBA-1105b or vehicle control as described above.

« Fixation and Permeabilization: Wash cells with PBS, fix with 4% paraformaldehyde for 15
minutes, and permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

e Blocking and Staining: Block with 1% BSA in PBST for 30 minutes. Incubate with a primary
antibody against p62 overnight at 4°C. Wash and incubate with a fluorescently labeled
secondary antibody for 1 hour at room temperature in the dark.

e Mounting and Imaging: Mount the coverslips onto microscope slides using a mounting
medium containing DAPI for nuclear staining.

» Microscopy: Visualize and capture images using a fluorescence or confocal microscope.
Analyze the number and intensity of p62 puncta per cell.

Conclusion

PBA-1105b is a valuable research tool for inducing the targeted degradation of specific
proteins via the autophagy-lysosome pathway. Its ability to promote the clearance of protein
aggregates makes it a particularly interesting compound for studying diseases characterized by
proteinopathies. This guide provides a foundational understanding and practical protocols for
researchers to explore the potential of PBA-1105b in their own studies. For more in-depth
information, users are encouraged to consult the primary scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: PBA-1105b, an AUTOTAC for
Targeted Protein Degradation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623202/docs#technical-guide-pba-1105b-an-
autotac-for-targeted-protein-degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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